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Compound of Interest

Compound Name: trans-3-Methylcyclohexanamine

Cat. No.: B072601

An In-depth Technical Guide to trans-3-
Methylcyclohexanamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

trans-3-Methylcyclohexanamine is a cyclic aliphatic amine that holds significance as a
versatile building block in organic synthesis. Its rigid cyclohexane core, coupled with the
stereochemistry of the amine and methyl groups, makes it a valuable intermediate in the
preparation of various chemical entities, including pharmacologically active compounds. This
technical guide provides a comprehensive overview of the physical and chemical properties of
trans-3-Methylcyclohexanamine, detailed experimental protocols for its synthesis, and a
discussion of its reactivity and potential applications.

Physical and Chemical Properties

The physicochemical properties of trans-3-Methylcyclohexanamine are crucial for its
handling, application in synthesis, and purification. A summary of these properties is presented
in the table below. It is important to note that while some data is available for the pure trans
isomer, other properties have been reported for the cis/trans mixture.
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Property Value Reference
Molecular Formula C7HisN [1]
Molecular Weight 113.20 g/mol [1]
CAS Number 1193-17-5 (trans isomer) [2]

6850-35-7 (cis/trans mixture)

[3]

Boiling Point 151.55 °C (424.7 K) [2]
Melting Point -35 °C (cis/trans mixture) [4]
Density 0.843 g/mL (cis/trans mixture) [4]
pKa (predicted) 10.61 £ 0.70
Appearance Colorless liquid [4]
Odor Strong, fishy, amine-like [4]
Soluble in water and common
organic solvents such as
ethanol, ether, and benzene.[4]
[5] Cyclohexylamine, a related
Solubility compound, is miscible with

water, alcohols, ethers,
ketones, esters, and

chlorinated hydrocarbons.[1][6]
[718]

Chemical Reactivity and Applications

trans-3-Methylcyclohexanamine exhibits the typical reactivity of a primary aliphatic amine.
The lone pair of electrons on the nitrogen atom imparts basic and nucleophilic properties to the
molecule.

Basicity: As a primary amine, it readily reacts with acids to form the corresponding ammonium
salts.

Nucleophilicity: The amine group can act as a nucleophile in various reactions, including:
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e Acylation: Reaction with acid chlorides or anhydrides to form amides.
» Alkylation: Reaction with alkyl halides to form secondary and tertiary amines.

o Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing
agent to form substituted amines.

Due to its specific stereochemistry, trans-3-Methylcyclohexanamine is a valuable chiral
building block in asymmetric synthesis. It can be incorporated into larger molecules to introduce
a specific stereocenter, which is of particular interest in the development of new pharmaceutical
agents.

Experimental Protocols

A common and effective method for the synthesis of 3-methylcyclohexylamine is the catalytic
hydrogenation of m-toluidine (3-methylaniline). This reaction typically produces a mixture of cis
and trans isomers, which then requires separation.

Synthesis of 3-Methylcyclohexylamine via Catalytic
Hydrogenation of m-Toluidine

Reaction Scheme:

Materials and Equipment:

e m-Toluidine

¢ Ruthenium on carbon (Ru/C) catalyst (5%)

o Ethanol (or other suitable solvent)

o High-pressure autoclave (hydrogenator)

e Stirring mechanism

« Filtration apparatus (e.g., Buchner funnel with Celite)

 Rotary evaporator
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o Fractional distillation apparatus
Procedure:

o Charging the Reactor: In a high-pressure autoclave, a solution of m-toluidine in ethanol is
prepared. A catalytic amount of 5% Ru/C (typically 1-5 mol% relative to the substrate) is
added to the solution.

e Hydrogenation: The autoclave is sealed and purged with nitrogen gas before being
pressurized with hydrogen to a pressure of approximately 100 bar. The reaction mixture is
then heated to a temperature of around 120°C with vigorous stirring.[2]

» Reaction Monitoring: The progress of the reaction can be monitored by measuring the
uptake of hydrogen. The reaction is considered complete when hydrogen consumption
ceases.

o Workup: After cooling the reactor to room temperature and carefully venting the excess
hydrogen, the reaction mixture is filtered through a pad of Celite to remove the catalyst.

e Solvent Removal: The ethanolic filtrate is concentrated under reduced pressure using a
rotary evaporator to yield the crude 3-methylcyclohexylamine as a mixture of cis and trans
iIsomers.

Purification of trans-3-Methylcyclohexanamine

The separation of the cis and trans isomers of 3-methylcyclohexylamine can be achieved by
fractional distillation.[9] Due to the difference in the boiling points of the diastereomers, a
careful distillation using a fractionating column can enrich the more volatile component.

Procedure:

o Apparatus Setup: A fractional distillation apparatus is assembled using a round-bottom flask,
a fractionating column (e.g., Vigreux or packed column), a distillation head with a
thermometer, a condenser, and a receiving flask.

« Distillation: The crude mixture of 3-methylcyclohexylamine isomers is placed in the distillation
flask. The mixture is heated, and the vapor is allowed to pass through the fractionating
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column.

+ Fraction Collection: The temperature at the distillation head is carefully monitored. Fractions
are collected at different temperature ranges. The composition of each fraction can be
analyzed by gas chromatography (GC) to determine the ratio of cis and trans isomers.

 Isolation: The fractions enriched in the desired trans-3-Methylcyclohexanamine are
combined to yield the purified product.

Visualization of Synthetic Workflow

The following diagram illustrates the logical workflow for the synthesis and purification of trans-
3-Methylcyclohexanamine.

Catalytic Hydrogenation
(Hz2, Ru/C, Ethanol, 120°C, 100 bar)

m-Toluidine

trans-3-Methylcyclohexanamine
etz 3-Methylcyc!ohexylamlne Fractional Distillation
(cis/trans mixture)

I
i
s cis-3-Methylcyclohexylamine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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